(Z)-3-(5-methylfuran-2-yl)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(5-methylfuran-2-yl)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C17H11N3O3S/c1-11-5-6-15(23-11)8-13(9-18)17-19-16(10-24-17)12-3-2-4-14(7-12)20(21)22/h2-8,10H,1H3/b13-8-
• InChI Key: RAAYAQCYCMCTRN-JYRVWZFOSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H11N3O3S
• Molecular Weight: 337.4 g/mol
• CAS No.: 423736-36-1

Description

(Z)-3-(5-methylfuran-2-yl)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile is a heterocyclic acrylonitrile derivative featuring a Z-configuration. Its structure comprises a 5-methylfuran-2-yl group attached to the acrylonitrile backbone and a 4-(3-nitrophenyl)thiazol-2-yl moiety. The nitrophenyl group introduces strong electron-withdrawing effects, which may enhance reactivity and intermolecular interactions, while the thiazole and furan rings contribute to planar geometry and π-conjugation. This compound is structurally analogous to bioactive molecules reported in anticancer and sensing applications .

Biological Activity

(Z)-3-(5-methylfuran-2-yl)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile is a complex organic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article explores its synthesis, mechanisms of action, and biological activity, supported by data tables and relevant research findings.

Synthesis

The synthesis of (Z)-3-(5-methylfuran-2-yl)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile typically involves multi-step organic reactions. Key steps include:

• Formation of the Thiazole Ring : This is achieved by reacting a suitable thioamide with a halogenated nitrobenzene under basic conditions.
• Introduction of the Furan Ring : The furan ring is introduced via a Friedel-Crafts acylation reaction.
• Coupling Reaction : The final step involves coupling the furan and thiazole intermediates using a suitable base and solvent to form the desired enenitrile compound.

The biological activity of this compound can be attributed to its interaction with various molecular targets:

• Enzyme Interaction : It may inhibit or activate specific enzymes involved in metabolic pathways.
• Nucleic Acid Interaction : The compound might modulate gene expression or interfere with nucleic acid synthesis.
• Cell Signaling Pathways : It can affect signaling pathways that regulate cell growth, differentiation, and apoptosis.

Biological Activity

Recent studies have highlighted the promising biological activities of (Z)-3-(5-methylfuran-2-yl)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile:

Antitumor Activity

A study screening various acrylonitrile derivatives, including this compound, demonstrated significant growth inhibition against several cancer cell lines. The results indicated:

Compound	Cell Line	GI50 (μM)	TGI (μM)
(Z)-3-(5-methylfuran-2-yl)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile	HL-60(TB)	0.179	0.703
-	HOP-62	0.0613	0.552
-	MDA-MB-435	0.0318	0.103

These findings suggest that the compound exhibits potent antitumor properties, particularly against leukemia and solid tumors.

Antimicrobial Activity

In addition to its antitumor effects, preliminary tests have indicated antimicrobial properties against various pathogens. The mechanism appears to involve disruption of microbial cell membranes and inhibition of essential metabolic processes.

Case Studies

• Leukemia Treatment : In vitro studies showed that the compound significantly inhibited the growth of HL-60 leukemia cells with a GI50 value of 0.179 μM, indicating strong potential as an anticancer agent.
• Solid Tumors : Further testing on solid tumor cell lines such as MDA-MB-435 revealed even lower GI50 values, suggesting high efficacy in targeting diverse cancer types.

Comparison with Similar Compounds

Anticancer Activity

• Compound 15: (Z)-3-(benzo[d]thiazol-2-yl)-2-(3,4,5-trimethoxyphenyl)acrylonitrile () Structural Features: Replaces the 5-methylfuran-2-yl group with a benzo[d]thiazol-2-yl moiety and incorporates a trimethoxyphenyl group. Activity: Demonstrates broad-spectrum anticancer activity with GI₅₀ values ranging from 0.021 to 12.2 μM across 94% of the NCI-60 cancer cell panel. The 3-nitrophenyl group’s electron-withdrawing nature could modulate redox activity differently than trimethoxyphenyl’s electron-donating effects .
• (Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-(5-methylfuran-2-yl)acrylonitrile () Structural Features: Substitutes the 3-nitrophenyl group with 3-bromophenyl. Activity: Bromine’s hydrophobic and halogen-bonding properties may enhance kinase inhibition, as seen in analogues targeting EGFR or VEGFR .

Antioxidant Activity

• 2-(Benzo[d]thiazol-2-yl)-3-(4-chlorophenyl)acrylonitrile derivatives ()
  • Structural Features : Feature a 4-chlorophenyl group instead of 3-nitrophenyl.
  • Activity : Exhibit potent antioxidant capacity (e.g., compound 17 outperformed ascorbic acid in DPPH assays). Chlorine’s inductive effect stabilizes radical intermediates, enhancing free radical scavenging .
  • Comparison : The nitro group in the target compound may reduce antioxidant efficacy due to competing redox reactions, whereas chlorine in analogues improves radical stabilization .

Key Insights and Research Implications

Electronic Effects : The 3-nitrophenyl group in the target compound distinguishes it from analogues with methoxy, chloro, or bromo substituents. This group may enhance electrophilicity, making it suitable for covalent binding or redox-active applications but less ideal for fluorescence sensing .

Synthetic Feasibility : High-yield syntheses (52–78%) of related acrylonitriles (e.g., ) suggest the target compound can be efficiently synthesized using established protocols .